Ethyl 6-amino-5,7,7-tricyano-8-(3-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(3-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
488783-68-2
VCID:
VC0433255
InChI:
InChI=1S/C19H17N5O2S/c1-2-26-18(25)24-5-3-13-14(7-20)17(23)19(10-21,11-22)16(15(13)8-24)12-4-6-27-9-12/h3-4,6,9,15-16H,2,5,8,23H2,1H3/t15-,16+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CSC=C3
Molecular Formula:
C19H17N5O2S
Molecular Weight:
379.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(3-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 488783-68-2
Main Products
VCID: VC0433255
Molecular Formula: C19H17N5O2S
Molecular Weight: 379.4g/mol
| CAS No. | 488783-68-2 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(3-thienyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C19H17N5O2S |
| Molecular Weight | 379.4g/mol |
| IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-thiophen-3-yl-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C19H17N5O2S/c1-2-26-18(25)24-5-3-13-14(7-20)17(23)19(10-21,11-22)16(15(13)8-24)12-4-6-27-9-12/h3-4,6,9,15-16H,2,5,8,23H2,1H3/t15-,16+/m0/s1 |
| Standard InChIKey | KUQNRDWGSIFKAO-JKSUJKDBSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CSC=C3 |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CSC=C3 |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CSC=C3 |
| PubChem Compound | 660419 |
| Last Modified | Nov 11 2021 |
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